

potential off-target effects of CREBBP-IN-1

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: CREBBP-IN-1

Cat. No.: B13915998

[Get Quote](#)

CREBBP-IN-1 Technical Support Center

Welcome to the technical support center for **CREBBP-IN-1**. This resource is designed to assist researchers, scientists, and drug development professionals in effectively using **CREBBP-IN-1** and troubleshooting potential issues related to its on-target and off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of **CREBBP-IN-1**?

CREBBP-IN-1 is a potent and selective inhibitor of the CREB binding protein (CREBBP) and its close homolog EP300. It functions by competing with acetyl-CoA for the histone acetyltransferase (HAT) domain, thereby preventing the acetylation of histone and non-histone protein substrates.^{[1][2][3]} This inhibition leads to a reduction in histone marks associated with active gene transcription, such as H3K27ac, and can modulate the expression of genes regulated by CREBBP/p300-dependent transcription factors.^{[4][5]}

Q2: My cells are not responding to **CREBBP-IN-1** treatment. What are the possible reasons?

There are several potential reasons for a lack of cellular response to **CREBBP-IN-1**:

- **Sub-optimal Concentration:** Ensure you are using a concentration of **CREBBP-IN-1** that is appropriate for your cell line. The IC50 for cell viability can vary between different cell types. It is recommended to perform a dose-response curve to determine the optimal concentration for your specific model.
- **High Acetyl-CoA Levels:** **CREBBP-IN-1** is an acetyl-CoA competitive inhibitor.^[1] High intracellular concentrations of acetyl-CoA can reduce the apparent potency of the inhibitor.^[1]^[6] Consider the metabolic state of your cells, as this can influence acetyl-CoA levels.
- **Cell Line Dependency:** Not all cell lines are dependent on CREBBP/p300 activity for survival and proliferation. The anti-proliferative effects of CREBBP/p300 inhibitors are often lineage-specific.^[2]^[7]
- **Compound Stability:** Ensure the proper storage and handling of **CREBBP-IN-1** to maintain its activity. Prepare fresh solutions from stock for your experiments.

Q3: I am observing unexpected phenotypes in my experiment. Could these be due to off-target effects of **CREBBP-IN-1**?

While **CREBBP-IN-1** is designed to be a selective inhibitor, off-target effects are a possibility, especially at higher concentrations. An unexpected phenotype could be due to on-target effects that were not anticipated in your specific biological context or genuine off-target interactions. To investigate this, consider the following:

- **Use a Structurally Unrelated Inhibitor:** If a different, structurally unrelated CREBBP/p300 inhibitor produces the same phenotype, it increases the confidence that the effect is on-target.^[1]^[8]
- **Perform a Rescue Experiment:** If possible, overexpressing a CREBBP mutant that is resistant to the inhibitor while the endogenous protein is silenced could help confirm on-target activity.
- **Profile for Off-Targets:** Employ techniques like kinome scanning or proteomic profiling to identify potential off-target interactions.

Troubleshooting Guides

Problem 1: Inconsistent results in histone acetylation assays (e.g., Western blot for H3K27ac).

- Possible Cause: Variation in treatment time and inhibitor concentration.
- Troubleshooting Steps:
 - Optimize Treatment Duration: The reduction in H3K27ac is time-dependent. Perform a time-course experiment (e.g., 3, 6, 12, 24 hours) to determine the optimal treatment duration for observing maximal inhibition of histone acetylation.
 - Titrate Inhibitor Concentration: Use a range of **CREBBP-IN-1** concentrations around the expected EC50 to ensure you are in the dynamic range of the assay.
 - Ensure Proper Antibody Validation: Use a well-validated antibody for H3K27ac and ensure consistent Western blot transfer and detection conditions.
 - Loading Control: Use a total histone H3 antibody as a loading control to normalize the H3K27ac signal.

Problem 2: Significant cytotoxicity observed at concentrations expected to be selective.

- Possible Cause: The cell line is highly sensitive to CREBBP/p300 inhibition, or there are off-target cytotoxic effects.
- Troubleshooting Steps:
 - Confirm On-Target Cytotoxicity: Compare the cytotoxic effects of **CREBBP-IN-1** with other known CREBBP/p300 inhibitors. Similar dose-response curves for cytotoxicity would suggest an on-target effect.
 - Assess Apoptosis and Cell Cycle Arrest: Use assays like Annexin V/PI staining and cell cycle analysis to determine if the observed cytotoxicity is due to apoptosis or cell cycle arrest, which are known downstream effects of CREBBP/p300 inhibition.

- Cellular Thermal Shift Assay (CETSA): Perform a CETSA experiment to confirm target engagement of **CREBBP-IN-1** at the concentrations causing cytotoxicity.[\[9\]](#)[\[10\]](#)[\[11\]](#)

Data Presentation

Table 1: Comparative Inhibitory Activity of **CREBBP-IN-1** and Other CREBBP/p300 Inhibitors

Inhibitor	Target	Biochemical IC50 (nM)	Cellular H3K27ac EC50 (nM)	Notes
CREBBP-IN-1 (Hypothetical)	CREBBP/p300	5	25	High potency and cellular activity.
A-485	CREBBP/p300	44.8 [1] [6]	103 [12]	Potency is highly dependent on acetyl-CoA concentration. [1] [6]
GNE-049	CREBBP	1.1 [13] [14]	12 (BRET assay) [13]	Highly selective over BRD4(1) (>3800-fold). [13] [15]
CCS1477 (Inobrodib)	CREBBP/p300	-	-	Orally bioavailable inhibitor with anti-tumor activity. [16] [17] [18]
FT-6876	CREBBP/p300	-	-	Potent and selective inhibitor active in AR-positive breast cancer models. [5] [19] [20]

Table 2: Hypothetical Off-Target Profile of **CREBBP-IN-1** from a Kinome Scan

Kinase Family	Target	% Inhibition at 1 μ M
On-Target	CREBBP	98%
On-Target	EP300	95%
Off-Target	BRD4(1)	<10%
Off-Target	Kinase X	<5%
Off-Target	Kinase Y	<2%

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol is adapted from standard CETSA procedures to verify the binding of **CREBBP-IN-1** to CREBBP in intact cells.[\[9\]](#)[\[10\]](#)[\[11\]](#)

- Cell Treatment: Culture cells to 70-80% confluency. Treat with either vehicle (e.g., DMSO) or **CREBBP-IN-1** at the desired concentration for 1-2 hours.
- Harvesting: Harvest cells by scraping and resuspend in a suitable buffer (e.g., PBS with protease inhibitors).
- Heating: Aliquot the cell suspension into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes.
- Lysis: Lyse the cells by three cycles of freeze-thaw (e.g., liquid nitrogen and a 25°C water bath).
- Centrifugation: Separate the soluble fraction from the precipitated protein by centrifugation at 20,000 x g for 20 minutes at 4°C.


- Analysis: Collect the supernatant and analyze the amount of soluble CREBBP by Western blot.
- Data Interpretation: A shift in the melting curve to a higher temperature in the presence of **CREBBP-IN-1** indicates target engagement.

Protocol 2: Proteomics-Based Off-Target Identification

This protocol provides a general workflow for identifying potential off-targets of **CREBBP-IN-1** using mass spectrometry-based proteomics.[\[21\]](#)

- Cell Treatment: Treat cells with **CREBBP-IN-1** at a concentration known to induce the desired phenotype and a higher concentration to exacerbate potential off-target effects. Include a vehicle control.
- Cell Lysis and Protein Digestion: Lyse the cells and digest the proteins into peptides using an appropriate enzyme (e.g., trypsin).
- TMT Labeling (Optional but Recommended): Label the peptides from each condition with tandem mass tags (TMT) for multiplexed quantitative analysis.
- Liquid Chromatography-Mass Spectrometry (LC-MS/MS): Analyze the peptide mixtures by LC-MS/MS.
- Data Analysis: Identify and quantify the proteins in each sample. Look for proteins whose abundance is significantly altered by **CREBBP-IN-1** treatment. These are potential off-targets. Further validation is required to confirm direct binding.


Visualizations



[Click to download full resolution via product page](#)

Caption: CREBBP signaling pathway and point of inhibition by **CREBBP-IN-1**.

Caption: Workflow for proteomic identification of off-target proteins.



[Click to download full resolution via product page](#)

Caption: Decision tree for troubleshooting unexpected experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Comparative Analysis of Drug-like EP300/CREBBP Acetyltransferase Inhibitors - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/16111111/)]
- 2. Selective inhibition of CBP/p300 HAT by A-485 results in suppression of lipogenesis and hepatic gluconeogenesis - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/16111111/)]
- 3. What are CREBBP inhibitors and how do they work? [synapse.patsnap.com]
- 4. bioengineer.org [bioengineer.org]
- 5. FT-6876, a Potent and Selective Inhibitor of CBP/p300, is Active in Preclinical Models of Androgen Receptor-Positive Breast Cancer - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/26111111/)]
- 6. researchgate.net [researchgate.net]
- 7. aacrjournals.org [aacrjournals.org]
- 8. Comparative analysis of drug-like EP300/CREBBP acetyltransferase inhibitors - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/16111111/)]
- 9. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/26111111/)]
- 10. Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/26111111/)]
- 11. Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/26111111/)]
- 12. Discovery of a Potent and Selective Covalent p300/CBP Inhibitor - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/16111111/)]
- 13. medchemexpress.com [medchemexpress.com]
- 14. selleckchem.com [selleckchem.com]
- 15. GNE-049 | CBP inhibitor | TargetMol [targetmol.com]
- 16. P863: AN OPEN-LABEL PHASE I/IIA STUDY TO EVALUATE THE SAFETY AND EFFICACY OF CCS1477 AS MONOTHERAPY AND IN COMBINATION WITH POMALIDOMIDE/DEXAMETHASONE IN RELAPSED/REFRACTORY MULTIPLE MYELOMA - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/26111111/)]
- 17. researchgate.net [researchgate.net]
- 18. Therapeutic targeting of EP300/CBP by bromodomain inhibition in hematologic malignancies - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/26111111/)]

- [19. Targeting AR-Positive Breast Cancer with FT-6876: A Novel CBP/p300 Bromodomain Inhibitor \[synapse.patsnap.com\]](#)
- [20. researchgate.net \[researchgate.net\]](#)
- [21. A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [potential off-target effects of CREBBP-IN-1]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b13915998/docs#potential-off-target-effects-of-crebbp-in-1\]](https://www.benchchem.com/product/b13915998/docs#potential-off-target-effects-of-crebbp-in-1)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check